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Compound of Interest

Compound Name: Chloropicrin

Cat. No.: B1668804 Get Quote

An In-depth Guide for Researchers and Scientists

Chloropicrin, a broad-spectrum antimicrobial agent, has been a cornerstone of agricultural soil

fumigation for decades. This technical guide provides a comprehensive review of its agricultural

uses, efficacy, and the scientific principles governing its application. It is intended for

researchers, scientists, and professionals in drug development seeking a detailed

understanding of this critical agricultural tool.

Physicochemical Properties
Chloropicrin (trichloronitromethane, CCl₃NO₂) is a colorless, oily liquid with a strong, pungent

odor.[1] Its key physical and chemical properties are summarized in Table 1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1668804?utm_src=pdf-interest
https://www.benchchem.com/product/b1668804?utm_src=pdf-body
https://www.benchchem.com/product/b1668804?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chloropicrin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molar Mass 164.38 g/mol [1]

Boiling Point 112 °C [1]

Vapor Pressure 23.2 mmHg at 25°C [2]

Water Solubility 2 g/L at 25°C [2]

Octanol-Water Partition

Coefficient (log Kow)
2.50 [3]

Soil Organic Carbon-Water

Partitioning Coefficient (Koc)
62 [2]

Agricultural Uses and Efficacy
Chloropicrin is primarily used as a pre-plant soil fumigant to control a wide range of soil-borne

pests, including fungi, nematodes, insects, and some weed seeds.[1][4] It is often used as a

standalone treatment or in combination with other fumigants like 1,3-dichloropropene.[1][5]

Fungicidal and Nematicidal Efficacy
Chloropicrin is highly effective against numerous soil-borne fungal pathogens and plant-

parasitic nematodes. Table 2 summarizes efficacy data from various studies.
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Target Pest Crop
Application
Rate

Efficacy Reference

Verticillium

dahliae
Chile Pepper

125 lbs/ac

(TriClor EC)

84.8% reduction

in infected plants
[6]

Root-knot

nematode

(Meloidogyne

spp.)

Pineapple 83-204 lbs/ac
66.7% reduction

in root infection
[4]

Phytophthora

spp.

Panax

notoginseng
Not specified

97.8% inhibition

in the second

year after

fumigation

[7]

Fusarium spp. Tomato Not specified

Significant

reduction in

population

density

[8]

A study on chile peppers demonstrated that application of TriClor EC (94% chloropicrin) at

125 lb/ac resulted in a significant reduction in Verticillium wilt, with only 4.5% of plants infected

in treated plots compared to 29.7% in untreated plots.[6] This led to a 19% increase in

marketable yield.[6] In pineapple fields infested with root-knot nematodes, chloropicrin
application at 83-204 lbs/acre reduced root infection from 90% to 30% and increased yield by

57%.[4]

Co-formulations
Chloropicrin is frequently co-formulated with other fumigants to broaden the spectrum of pest

control. For instance, Pic-Clor 60, a mixture of 60% chloropicrin and 40% 1,3-dichloropropene

(Telone), combines the fungicidal properties of chloropicrin with the nematicidal activity of 1,3-

D.[6]

Experimental Protocols
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Efficacy Trial of Chloropicrin Formulations on Chile
Pepper

Objective: To evaluate the effectiveness of different chloropicrin formulations in managing

soil-borne pathogens in chile pepper production.

Experimental Design: Randomized complete block design with six replications.[6]

Treatments:

Untreated control.

Pic-Clor 60 (60% chloropicrin, 40% Telone) at 60 lb/ac and 120 lb/ac.[6]

Pic Plus (86% chloropicrin) at 60 lb/ac and 120 lb/ac.[6]

TriClor EC (94% chloropicrin) at 125 lb/ac (in a separate drip-irrigated field).[6]

Application:

Shank injection for Pic-Clor 60 and Pic Plus.[6]

Drip irrigation for TriClor EC.[6]

Soil temperature at application was 60°F, and soil moisture was approximately 60% of field

capacity.[6]

Data Collection:

Stand establishment (plants/plot) and plant vigor (height) measured bi-weekly.[6]

Visual assessment of wilt disease one week before harvest.[6]

Marketable green chile fruit weight at harvest.[6]

Statistical Analysis: Analysis of variance (ANOVA) to compare treatment means.

Mode of Action and Environmental Fate
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The precise mode of action of chloropicrin is not fully understood but is considered to be

multi-site and non-specific.[1][9] It is believed to disrupt cellular processes in a wide range of

organisms.

Environmental Fate
Chloropicrin has a relatively short half-life in soil, ranging from hours to days, and is degraded

by soil microorganisms.[1][10] Its degradation is influenced by soil temperature and microbial

activity.[11] Studies have shown that the soil half-life of chloropicrin can range from 3.7 to 4.5

days.[2] It has low solubility in water and is not expected to leach into groundwater.[1][2] In the

atmosphere, it degrades via photolysis with a half-life of less than 8 hours.[2]

The following diagram illustrates the environmental fate of chloropicrin in an agricultural

setting.
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Environmental fate of chloropicrin in soil and atmosphere.

Effects on Soil Microbiome
Chloropicrin fumigation significantly alters the soil microbial community. While it reduces the

populations of pathogenic fungi and bacteria, it can also lead to a subsequent increase in

beneficial microorganisms.
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Studies have shown that populations of beneficial fungi such as Trichoderma spp. and bacteria

like Bacillus spp. and Pseudomonas spp. can increase in the weeks following fumigation.[4][8]

This shift in the microbial community is thought to contribute to the observed plant growth

promotion effect beyond just pathogen control.

The following diagram illustrates the impact of chloropicrin on the soil microbial community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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